N-(Cyclopropylmethyl)-N'-(2,2-dimethoxyethyl)oxamide
Description
N-(Cyclopropylmethyl)-N'-(2,2-dimethoxyethyl)oxamide (CPMO) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of oxamide derivatives and has shown promising results in various preclinical studies.
Scientific Research Applications
Oxidative Cyclization Techniques
Research demonstrates innovative methods for synthesizing complex heterocyclic structures, which are crucial in pharmaceuticals and materials science. For instance, an iodine-mediated oxidative desulfurization promoted cyclization method efficiently prepares 2-azaindolizines, which are fluorescent compounds valuable in chemical sensing and molecular probes (Shibahara et al., 2006).
Catalysis and Electrocatalytic Reactions
N-Oxyl compounds, including N-(Cyclopropylmethyl)-N'-(2,2-dimethoxyethyl)oxamide, could find potential application in catalysis, similar to the use of tetramethylpiperidine N-oxyl (TEMPO) and related species in the selective oxidation of organic molecules. This showcases the role of N-oxyl reagents in facilitating electrosynthetic reactions, offering a pathway to environmentally friendly chemical processes (Nutting et al., 2018).
Bimetallic Complexes and Molecular Reactivity
Research into asymmetrical N,N'-bis(substituted)oxamide ligands, closely related to the target compound's functional group, underlines the development of bimetallic complexes. These complexes exhibit significant cytotoxicity and interactions with DNA and proteins, indicating their potential in medicinal chemistry and bioinorganic applications (Li et al., 2012).
Synthetic Applications in Organic Chemistry
The synthesis and application of oxamide and related functionalities in constructing complex molecules underscore the versatility of these groups. For example, the stereoselective N-vinylation of oxiranecarboxamides facilitates the synthesis of natural products and highlights innovative approaches to synthetic organic chemistry (Yang et al., 2007).
properties
IUPAC Name |
N-(cyclopropylmethyl)-N'-(2,2-dimethoxyethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O4/c1-15-8(16-2)6-12-10(14)9(13)11-5-7-3-4-7/h7-8H,3-6H2,1-2H3,(H,11,13)(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIROMUXBIJEYCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C(=O)NCC1CC1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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